Cas no 101339-92-8 (2,5,8-Undecatrien-1-ol, (E,E,E)-)

• Product Name: 2,5,8-Undecatrien-1-ol, (E,E,E)-
• CAS No: 101339-92-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1131676
• Update Time: 2024-07-27

2,5,8-Undecatrien-1-ol, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,5,8-Undecatrien-1-ol, (E,E,E)-
• undeca-2,5,8-trien-1-ol
• 2,5,8-Undecatrien-1-ol, (E,E,E)- (9CI)

• Inchi： 1S/C11H18O/c1-2-3-4-5-6-7-8-9-10-11-12/h3-4,6-7,9-10,12H,2,5,8,11H2,1H3/b4-3+,7-6+,10-9+
• InChI Key： GQHVUIIYRRZKCN-IUQGRGSQSA-N
• SMILES： C(O)/C=C/C/C=C/C/C=C/CC

Computed Properties

• Exact Mass: 166.135765g/mol
• Monoisotopic Mass: 166.135765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Molecular Weight: 166.26g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.882±0.06 g/cm3(Predicted)
• Boiling Point: 258.7±19.0 °C(Predicted)
• pka: 14.33±0.10(Predicted)